Falconensone B
Overview
Description
Falconensone B is a natural product found in Aspergillus falconensis with data available.
Scientific Research Applications
Antitumor Activity
Falconensone B has been studied for its antitumor properties. In one study, it was shown that while falconensone A exhibited significant growth inhibition and induction of differentiation in various human cancer cell lines, falconensone B demonstrated much lower activity in this regard. This finding was part of broader research exploring the potential of falconensones as anticancer agents, potentially useful in clinical treatments for various cancers (Tamagawa et al., 2001).
Induction of Apoptosis
A study on the induction of apoptosis in human leukemia cells highlighted that falconensone A induced apoptosis, while falconensone B, its 4'-nor-methyl derivative, exhibited much lower activity in this respect. The research indicates the potential of falconensone A and its derivatives as new apoptosis-inducing agents, with implications for the treatment of certain leukemias (Takahashi et al., 2000).
Chemical Structure and Discovery
Falconensones A and B were first isolated from the mycelium of Emericella falconensis and are known for their unique chemical structure, being cyclopent-2-enone derivatives connected to an extensively conjugated methyl ketone. This structural uniqueness has sparked interest in their potential applications in various scientific fields (Ogasawara et al., 1997).
Antioxidant Properties
Research has also delved into the antioxidant properties of falconensone derivatives. It was found that falconensone A p-bromophenylhydrazone and falconensone A dioxime, derivatives of falconensone A, showed significant scavenging of radicals, suggesting their potential as new antioxidant agents. However, falconensone A and B exhibited lower activity in this context (Takahashi et al., 2000).
properties
Product Name |
Falconensone B |
|---|---|
Molecular Formula |
C20H24O2 |
Molecular Weight |
296.4 g/mol |
IUPAC Name |
3-[(1E,3E,5E,7E,9E)-2,10-dimethyl-11-oxododeca-1,3,5,7,9-pentaenyl]-2-methylcyclopent-2-en-1-one |
InChI |
InChI=1S/C20H24O2/c1-15(14-19-12-13-20(22)17(19)3)10-8-6-5-7-9-11-16(2)18(4)21/h5-11,14H,12-13H2,1-4H3/b6-5+,9-7+,10-8+,15-14+,16-11+ |
InChI Key |
ZEVUZQQQWZRCFG-UVHRXFBUSA-N |
Isomeric SMILES |
CC1=C(CCC1=O)/C=C(\C)/C=C/C=C/C=C/C=C(\C)/C(=O)C |
Canonical SMILES |
CC1=C(CCC1=O)C=C(C)C=CC=CC=CC=C(C)C(=O)C |
synonyms |
falconensone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]propyl N-(1,3-benzothiazol-6-yl)carbamate](/img/structure/B1246665.png)
![3-Aminopropyl-[hydroxy(phenyl)methyl]phosphinic acid](/img/structure/B1246676.png)
![7-Methyl-3-(1-phenylethyl)-1,3,8,10,12-pentazatricyclo[7.3.0.02,6]dodeca-2(6),7,9,11-tetraene](/img/structure/B1246680.png)
![2-[(2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienyl]-5-methylhydroquinone](/img/structure/B1246684.png)
![N-{2'-[(4-Fluorophenyl)amino]-4,4'-Bipyridin-2-Yl}-4-Methoxycyclohexanecarboxamide](/img/structure/B1246685.png)
![21-Ethoxy-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaene](/img/structure/B1246687.png)
